Cas no 76272-56-5 (endo-9-methyl-9-azabicyclo[3.3.1]nonan-3-amine)

• Product Name: endo-9-methyl-9-azabicyclo[3.3.1]nonan-3-amine
• CAS No: 76272-56-5
• MF: C₉H₁₈N₂
• MW: 154.252622127533
• MDL: MFCD07374273
• CID: 59771
• PubChem ID: 11008150
• Update Time: 2025-04-18

endo-9-methyl-9-azabicyclo[3.3.1]nonan-3-amine Chemical and Physical Properties

Names and Identifiers

• ENDO-9-METHYL-9-AZABICYCLO [3,3,1]-NONAN-3-AMINE
• endo-3-amine-9-methyl-9-azabicyclo[3,3,1]nonane
• endo-9-methyl-9-azabicyclo[3,3,1]nonan-3-amine
• Endo-3-amino-9-methyl-9-azabicyclo[3,3,1]nonane
• endo-9-Methyl-9-azabicyclo[3.3.1]nonan-3-amine (Granisetron Impurity E)
• 3-Amino-9-methyl-9-azabicyclo[3,3,1]nonane
• 9-Azabicyclo[3.3.1]nonan-3-amine, 9-methyl-, (3-endo)-
• ENDO-9-METHYL-9-AZABICYCLO(3.3.1)-NONAN-3-AMINE
• Endo-9-methyl-9-azabicyclo[3.3.1]nonan-3-amine
• endo-9-Methyl-9-azabicyclo[3.3.1]nonan-3-amine (Granisetron Impurity E)
• exo ca 5
• EXO-3-AMINO-9-METHYL-9-AZABICYCLO[3,3,1]NONANE
• Endo-3-amino-9-methyl-9-azabicyclo[3.3.1]nonane
• (1r,3r,5s)-9-methyl-9-azabicyclo[3.3.1]nonan-3-amine
• (1R,3S,5S)-9-METHYL-9-AZABICYCLO[3.3.1]NONAN-3-AMINE
• endo-9-methyl-9-azabicyclo(
• endo-9-methyl-9-azabicyclo[3,3,1]-nonan-3-amine
• endo-9-methyl-9-azabicyclo[
• (1R,5S)-9-methyl-9-azabicyclo[
• SCHEMBL2087274
• endo-9-methyl-9-azabicyclo[3,3,1] nonan-3-amine
• Granisetron impurity E
• SCHEMBL703571
• AKOS006292070
• endo-3-amino-9-methyl-9-azabicyclo[
• AS-36074
• (1R,5S)-9-methyl-9-azabicyclo[3.3.1]nonan-3-amine
• HTZWHTQVHWHSHN-CBLAIPOGSA-N
• AKOS006284832
• Z1198169339
• MFCD12198832
• CS-0049373
• endo-9-methyl-9-aza-bicyclo[
• AS-14206
• BCP16661
• (3-ENDO)-9-METHYL-9-AZABICYCLO[3.3.1]NONAN-3-AMINE
• 76272-41-8
• endo-3-Amine-9-methyl-9-azabicyclo[3 pound not3 pound not1]nonane
• 76272-56-5
• 9-methyl-9-aza-bicyclo[3,3,1]non-3-yl-amine
• SCHEMBL4924453
• exo-3-amino-9-methyl-9-azabicyclo[3.3.1]nonane
• AKOS025212606
• BDA27241
• Endo-3-Amine-9-Methyl-9-Azabicyclo[3,3,1]Nonan
• EN300-1715967
• endo-9-methyl-9-azabicyclo[3.3.1]nonan-3-amine

• MDL： MFCD07374273
• Inchi： 1S/C9H18N2/c1-11-8-3-2-4-9(11)6-7(10)5-8/h7-9H,2-6,10H2,1H3/t7?,8-,9+
• InChI Key： HTZWHTQVHWHSHN-CBLAIPOGSA-N
• SMILES： N1(C)[C@@H]2CCC[C@H]1CC(C2)N

Computed Properties

• Exact Mass: 154.14700
• Monoisotopic Mass: 154.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.3
• XLogP3: 0.9

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Liquid
• Density: 0.968
• Melting Point: 72.1°C
• Boiling Point: 115-119 ºC (18 mmHg)
• Flash Point: 67.3℃
• Refractive Index: 1.517
• PSA: 29.26000
• LogP: 1.59860

endo-9-methyl-9-azabicyclo[3.3.1]nonan-3-amine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261;P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Aminopiperidines
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons